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Compound of Interest

Compound Name: Isoliquiritin Apioside

Cat. No.: B183306

This in-depth technical guide provides a comprehensive overview of Isoliquiritin Apioside, a
natural flavonoid glycoside, for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Isoliquiritin Apioside, also known as Neolicuroside, is a chalcone glycoside found in the roots
of Glycyrrhiza uralensis (licorice).[1] Its structure consists of an isoliquiritigenin backbone linked
to a B-D-apiofuranosyl-(1 - 2)-B-D-glucopyranosyl moiety.

Table 1: Chemical Identifiers and Properties of Isoliquiritin Apioside
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CAS Number
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Molecular Formula
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Table 2: Physicochemical Properties of Isoliquiritin Apioside
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Appearance Yellow to orange powder [41[5]

Soluble in DMSO, Methanol,
Ethanol, Acetone, Chloroform,

Solubility Dichloromethane, Ethyl [3114]15][6]
Acetate. Slightly soluble in

water.

Store at -20°C, protected from

Storage ight. [31[41[6]
Purity >98% (commercially available)  [7]
Boiling Point (Predicted) 901.0 £ 65.0 °C [4][5]
Density (Predicted) 1.63 g/cm3 [415]
pKa (Predicted) 7.46 £ 0.35 [4115]

Biological Activities and Signaling Pathways

Isoliquiritin Apioside exhibits a range of biological activities, including anti-cancer, anti-
inflammatory, and antioxidant effects. It has been shown to modulate key signaling pathways
involved in cellular processes like proliferation, angiogenesis, and metastasis.

Anti-Cancer Activity

Isoliquiritin Apioside has demonstrated potential as an anti-cancer agent by suppressing the
invasiveness and angiogenesis of cancer cells.[6] This is achieved, in part, through the
inhibition of matrix metalloproteinases (MMPs), particularly MMP-9.

Phorbol-12-myristate-13-acetate (PMA), a potent tumor promoter, induces the expression and
activity of MMP-9, which plays a crucial role in the degradation of the extracellular matrix, a key
step in cancer cell invasion and metastasis. Isoliquiritin Apioside has been shown to
significantly decrease PMA-induced MMP-9 activity.[6] This inhibitory effect is mediated through
the suppression of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B
(NF-kB) signaling pathways.[8]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01352511.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01352511_EN.htm
https://www.sinophytochem.com/EN/ps_dantiDetail.aspx?cNumber=CN010266
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01352511.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01352511_EN.htm
https://www.glpbio.com/fr/isoliquiritin-apioside.html
https://www.sinophytochem.com/EN/ps_dantiDetail.aspx?cNumber=CN010266
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01352511.htm
https://www.glpbio.com/fr/isoliquiritin-apioside.html
https://biocrick.com/download/document/BCN2914/datasheet.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01352511.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01352511_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01352511.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01352511_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01352511.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01352511_EN.htm
https://www.benchchem.com/product/b183306?utm_src=pdf-body
https://www.benchchem.com/product/b183306?utm_src=pdf-body
https://www.glpbio.com/fr/isoliquiritin-apioside.html
https://www.benchchem.com/product/b183306?utm_src=pdf-body
https://www.glpbio.com/fr/isoliquiritin-apioside.html
https://www.selleckchem.com/products/isoliquiritin-apioside.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( PMA | Isoliquiritin Apioside

ctivates activates inhibits inhibits

MAPK Pathway NF-kB Pathway

:

V( MMP-9 Activation

:

Cancer Cell Invasion
& Angiogenesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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